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Compound of Interest

Compound Name: Mercury(II) oxalate

Cat. No.: B1606967 Get Quote

In-Depth Technical Guide: Mercury(II) Oxalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental chemical properties of

Mercury(II) oxalate, focusing on its molecular formula and weight. The information is

presented to support research and development activities where precise chemical data is

paramount.

Chemical Formula
The empirical and molecular formula for Mercury(II) oxalate is C₂HgO₄[1][2][3]. This formula

indicates that each molecule of Mercury(II) oxalate is composed of one mercury atom, two

carbon atoms, and four oxygen atoms.

Molecular Weight
The molecular weight of Mercury(II) oxalate has been determined to be 288.61 g/mol [1][2][4].

This value is crucial for stoichiometric calculations in chemical reactions, preparation of

solutions with specific molar concentrations, and in the quantitative analysis of experimental

results.
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Elemental Composition and Molecular Weight
Calculation
The molecular weight is derived from the sum of the atomic weights of its constituent elements,

based on the chemical formula C₂HgO₄. The standard atomic weights, as recognized by the

International Union of Pure and Applied Chemistry (IUPAC), are utilized for this calculation. A

detailed breakdown is provided in the table below.

Element Symbol Quantity
Standard
Atomic Weight
(u)

Total
Contribution
(u)

Mercury Hg 1
200.592[5][6][7]

[8]
200.592

Carbon C 2 12.011[6][9][10] 24.022

Oxygen O 4
15.999[6][11][12]

[13]
63.996

Total C₂HgO₄ 288.610

Note: The final calculated molecular weight is consistent with the cited experimental and

computed values.

Visualization of Elemental Composition
To illustrate the elemental constitution of Mercury(II) oxalate, the following diagram provides a

clear visual representation of the atoms that form the compound.

Elemental composition of Mercury(II) Oxalate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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